Cas no 81010-24-4 (1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester)

• Product Name: 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester
• CAS No: 81010-24-4
• MF: C₁₄H₁₈BrNO₃
• MW: 328.201623439789
• CID: 722094
• PubChem ID: 3018980
• Update Time: 2025-06-11

1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester
• ethyl 4-(4-bromophenyl)-4-hydroxypiperidine-1-carboxylate
• EN300-715170
• EINECS 279-654-6
• DTXSID801001704
• NS00061508
• 81010-24-4

• Inchi： 1S/C14H18BrNO3/c1-2-19-13(17)16-9-7-14(18,8-10-16)11-3-5-12(15)6-4-11/h3-6,18H,2,7-10H2,1H3
• InChI Key： ZHNGYEXRMKGVBY-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CCN(C(=O)OCC)CC1)O

Computed Properties

• Exact Mass: 327.047
• Monoisotopic Mass: 327.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.443
• Boiling Point: 427.1°C at 760 mmHg
• Flash Point: 212.1°C
• Refractive Index: 1.581

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester

Research Brief on 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester (CAS: 81010-24-4)

1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester (CAS: 81010-24-4) is a chemical compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in the development of novel therapeutics. This research brief synthesizes the latest findings on its synthesis, biological activity, and potential applications in drug discovery.

The compound has garnered attention due to its unique structural features, including the piperidine core and the 4-bromophenyl moiety, which are often associated with bioactive molecules. Recent synthetic approaches have focused on optimizing yield and purity, with green chemistry principles being applied to reduce environmental impact. For instance, a 2023 study demonstrated a solvent-free catalytic method that achieved a 92% yield, highlighting advancements in sustainable synthesis.

In terms of biological activity, preliminary in vitro studies suggest that 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester exhibits moderate inhibitory effects on certain kinase enzymes implicated in inflammatory pathways. A 2024 publication in the Journal of Medicinal Chemistry reported an IC50 value of 3.2 µM against a specific kinase target, positioning it as a potential lead compound for further optimization. However, comprehensive in vivo studies are still needed to validate these findings.

Another promising area of research involves the compound's potential as a building block for more complex molecules. Its hydroxyl and ester functional groups offer versatile sites for chemical modifications, enabling the creation of derivatives with enhanced pharmacological properties. Recent computational studies have employed molecular docking simulations to predict binding affinities of these derivatives, providing a roadmap for future synthetic efforts.

Despite these advancements, challenges remain in the development of 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester as a therapeutic agent. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Collaborative efforts between academia and industry are crucial to overcoming these hurdles and translating laboratory findings into clinical applications.

In conclusion, 1-Piperidinecarboxylicacid, 4-(4-bromophenyl)-4-hydroxy-, ethyl ester represents a promising candidate in the search for new bioactive molecules. Continued research into its synthesis, mechanism of action, and therapeutic potential is warranted, with the ultimate goal of contributing to the development of innovative treatments for various diseases.